Cas no 1080-07-5 (3-Bromo-4-methoxycinnamic acid)

• Product Name: 3-Bromo-4-methoxycinnamic acid
• CAS No: 1080-07-5
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• MDL: MFCD01848832
• CID: 1086107
• PubChem ID: 719756
• Update Time: 2025-06-08

3-Bromo-4-methoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-methoxyphenyl)acrylic acid
• 3-BROMO-4-METHOXYCINNAMIC ACID
• 3-bromo-4-methoxy-trans-cinnamic acid
• (E)-3-(3-BROMO-4-METHOXY-PHENYL)PROP-2-ENOIC ACID
• 3-(3-bromo-4-methoxyphenyl)prop-2-enoic acid
• DTXSID601256399
• VTHCKJFXUYPZAO-UHFFFAOYSA-N
• 3-bromo-4methoxycinnamic acid
• AKOS030246231
• 3-(3-bromo-4-methoxy-phenyl)prop-2-enoic acid
• 3-(3-Bromo-4-methoxyphenyl) acrylic acid
• 1080-07-5
• 3-Bromo-4-methoxycynamic acid
• 3-(3-Bromo-4-methoxyphenyl)-2-propenoic acid
• SY343817
• PB39540
• PS-15818
• 3-Bromo-4-methoxycinnamic acid

• MDL： MFCD01848832
• Inchi： 1S/C10H9BrO3/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2-6H,1H3,(H,12,13)
• InChI Key： VTHCKJFXUYPZAO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 255.97400
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.55550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-Bromo-4-methoxycinnamic acid

Introduction to 3-Bromo-4-methoxycinnamic acid (CAS No. 1080-07-5)

3-Bromo-4-methoxycinnamic acid, with the chemical formula C₉H₇BrO₃, is a significant compound in the realm of organic chemistry and pharmaceutical research. Its molecular structure, featuring a brominated cinnamic acid derivative, makes it a versatile intermediate in synthetic chemistry and a valuable precursor for various biologically active molecules. This introduction delves into the compound's properties, synthesis methods, and its emerging applications in medicinal chemistry, particularly highlighting recent advancements in its utilization.

The CAS number 1080-07-5 uniquely identifies this compound within the chemical industry and academic research. As a brominated derivative of cinnamic acid, it possesses unique electronic and steric properties that make it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often essential in drug design. The presence of both a bromine atom and a methoxy group provides handles for further functionalization, enabling chemists to tailor the compound for specific applications.

In recent years, 3-Bromo-4-methoxycinnamic acid has garnered attention for its role in developing novel therapeutic agents. Its structural motif is reminiscent of natural products and pharmacophores found in various bioactive compounds. For instance, studies have explored its potential as a scaffold for inhibitors targeting enzymes involved in inflammatory pathways. The bromine substituent allows for easy modification via palladium-catalyzed reactions, facilitating the creation of libraries of derivatives for high-throughput screening.

One notable application of 3-Bromo-4-methoxycinnamic acid is in the synthesis of small-molecule inhibitors of tyrosine kinases, which play a crucial role in cancer biology. Researchers have leveraged its cinnamic acid core to develop compounds that disrupt aberrant signaling pathways in tumor cells. The methoxy group enhances solubility and metabolic stability, while the bromine atom serves as a versatile coupling partner. Such derivatives have shown promise in preclinical studies, demonstrating efficacy in modulating kinase activity and inhibiting tumor growth.

The synthesis of 3-Bromo-4-methoxycinnamic acid typically involves bromination of 4-methoxycinnamic acid or alternative routes involving Grignard reactions followed by bromination. Advances in synthetic methodologies have improved yields and purity, making it more accessible for research purposes. Modern techniques, such as flow chemistry, have been employed to optimize reaction conditions, reducing waste and increasing scalability.

Recent research has also highlighted the compound's utility in material science. Its ability to participate in polymerization reactions has led to the development of novel biodegradable polymers with potential applications in drug delivery systems. The incorporation of 3-Bromo-4-methoxycinnamic acid into polymer backbones enhances thermal stability and mechanical properties while allowing for further functionalization.

The pharmaceutical industry continues to explore new derivatives of 3-Bromo-4-methoxycinnamic acid due to its structural versatility and biological relevance. Ongoing studies focus on optimizing synthetic routes to produce enantiomerically pure forms, which are critical for drugs where stereochemistry influences efficacy and safety. Additionally, computational modeling has been employed to predict binding affinities and identify lead compounds for further development.

In conclusion,3-Bromo-4-methoxycinnamic acid (CAS No. 1080-07-5) is a multifaceted compound with significant implications across organic synthesis and medicinal chemistry. Its unique structural features enable diverse applications, from drug discovery to material science. As research progresses, new methodologies and applications will undoubtedly emerge, further solidifying its importance in the chemical sciences.